Cas no 1035-62-7 (Androstan-17-one,oxime, (5a)- (9CI))
1035-62-7 structure
Product Name:Androstan-17-one,oxime, (5a)- (9CI)
CAS No:1035-62-7
MF:C19H31NO
MW:289.455545663834
CID:150991
PubChem ID:5345769
Update Time:2025-04-19
Androstan-17-one,oxime, (5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Androstan-17-one,oxime, (5a)- (9CI)
- (NE)-N-(10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-ylidene)hydroxylamine
- 5α-Androstan-17-one oxime
- AC1NT61V
- CCG-3700
- NSC170270
- U 14062
- 5a-Androstan-17-one, oxime(6CI,7CI,8CI)
- NSC 170270
- U-14062
- 5.alpha.-Androstan-17-one, oxime
- 10,13-DIMETHYLHEXADECAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-ONE OXIME
- 1035-62-7
- 5alpha-Androstan-17-one, oxime
- 5alpha-Androstan-17-one oxime
- AKOS000523295
- 5.alpha.-Androstan-17-one oxime
- BIM-0039772.P001
- DTXSID40417294
- NSC-170270
-
- Inchi: 1S/C19H31NO/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(20-21)19(15,2)12-10-16(14)18/h13-16,21H,3-12H2,1-2H3/b20-17+
- InChI Key: XPZHAZFQUFNMAU-LVZFUZTISA-N
- SMILES: O/N=C1\CCC2C\1(C)CCC1C3(C)CCCCC3CCC12
Computed Properties
- Exact Mass: 289.24100
- Monoisotopic Mass: 289.240564612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 32.6Ų
Experimental Properties
- PSA: 32.59000
- LogP: 5.24940
Androstan-17-one,oxime, (5a)- (9CI) Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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